Cas no 912451-06-0 (1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid)

912451-06-0 structure
Product name:1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid
- 1-methyl-5-(2-methylpropyl)-1H-Pyrazole-3-carboxylic acid
- 1-methyl-5-(2-methylpropyl)pyrazole-3-carboxylic acid
- 912451-06-0
- DTXSID30640655
- SCHEMBL730888
- AKOS006303088
- FT-0749881
- 5-isobutyl-1-methyl-1H-pyrazole-3-carboxylicacid
- 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(2-methylpropyl)-
- DB-014580
- G81242
- 1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid
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- Inchi: InChI=1S/C9H14N2O2/c1-6(2)4-7-5-8(9(12)13)10-11(7)3/h5-6H,4H2,1-3H3,(H,12,13)
- InChI Key: WJUIZNDWTGUSEE-UHFFFAOYSA-N
- SMILES: CC(C)CC1=CC(=NN1C)C(=O)O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.1Ų
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM188175-1g |
5-isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid |
912451-06-0 | 95% | 1g |
$430 | 2021-08-05 | |
Alichem | A049002960-1g |
5-Isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid |
912451-06-0 | 95% | 1g |
$386.88 | 2023-08-31 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8958-1G |
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid |
912451-06-0 | 95% | 1g |
¥ 2,184.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8958-250mg |
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid |
912451-06-0 | 95% | 250mg |
¥950.0 | 2024-04-16 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8958-100mg |
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid |
912451-06-0 | 95% | 100mg |
¥713.0 | 2024-04-16 | |
Chemenu | CM188175-1g |
5-isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid |
912451-06-0 | 95% | 1g |
$362 | 2024-07-20 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8958-500mg |
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid |
912451-06-0 | 95% | 500mg |
¥1591.0 | 2024-04-16 | |
Ambeed | A704688-1g |
5-Isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid |
912451-06-0 | 98+% | 1g |
$326.0 | 2024-04-16 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8958-1g |
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid |
912451-06-0 | 95% | 1g |
¥2383.0 | 2024-04-16 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1532307-1g |
5-Isobutyl-1-methyl-1H-pyrazole-3-carboxylic acid |
912451-06-0 | 98% | 1g |
¥2251.00 | 2024-04-25 |
1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid Related Literature
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Jyotsna Kaushal,K. K. Bhasin,S. K. Mehta,C. Raman Suri Chem. Commun., 2010,46, 5755-5757
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Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
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Irina V. Vidiasheva,Maxim A. Kurochkin,Oksana A. Mayorova,Maria V. Lomova,Sergey V. German,Dmitry N. Khalenkow,Mikhail N. Zharkov,Andre G. Skirtach Biomater. Sci., 2018,6, 2219-2229
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4. Transformation and species identification of CuO nanoparticles in plant cells (Nicotiana tabacum)†Xiaoyun Liu,Xiaoyu Yu,Yuyu Bu,Zefeng Xu,Zhenyu Wang,Xiaoshan Zhu,Baoshan Xing Environ. Sci.: Nano, 2019,6, 2724-2735
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C. Pham-Huu,N. Keller,C. Estournès,G. Ehret,M. J. Ledoux Chem. Commun., 2002, 1882-1883
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:912451-06-0)1-methyl-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid

Purity:99%
Quantity:1g
Price ($):293.0